Cas no 99910-88-0 (1,2,4-Benzenetriol, 3-bromo- (9CI))

• Product Name: 1,2,4-Benzenetriol, 3-bromo- (9CI)
• CAS No: 99910-88-0
• MF: C₆H₅BrO₃
• MW: 205.006101369858
• CID: 797430
• PubChem ID: 45093009
• Update Time: 2025-04-19

1,2,4-Benzenetriol, 3-bromo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetriol, 3-bromo- (9CI)
• 3-bromobenzene-1,2,4-triol
• DTXSID40667131
• 99910-88-0

• Inchi： 1S/C6H5BrO3/c7-5-3(8)1-2-4(9)6(5)10/h1-2,8-10H
• InChI Key： LOODGNRNUNRBRR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1O)O)O

Computed Properties

• Exact Mass: 203.942
• Monoisotopic Mass: 203.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7A^2
• XLogP3: 1.5